2-(3-Carbamoyl-4-chlorophenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 2-chloro-5-(5-hydroxypyridin-2-yl)benzamide
• InChI: InChI=1S/C12H9ClN2O2/c13-10-3-1-7(5-9(10)12(14)17)11-4-2-8(16)6-15-11/h1-6,16H,(H2,14,17)
• InChI Key: FYEKNXKDPQHAJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC=C(C=C2)O)C(=O)N)Cl
• Molecular Formula: C12H9ClN2O2
• DSSTOX Substance ID: DTXSID80692725
• Molecular Weight: 248.66 g/mol
• CAS RN: 1261984-57-9

Description

2-(3-Carbamoyl-4-chlorophenyl)-5-hydroxypyridine (2-C4CP-5H) is a molecule that has been the focus of much scientific research in the past few years. It has been found to have a wide range of applications in both laboratory experiments and in the medical field. This article will provide a brief overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-C4CP-5H.

Scientific Research Applications

2-(3-Carbamoyl-4-chlorophenyl)-5-hydroxypyridine, 95% has been found to have a variety of applications in scientific research. It has been used in the study of the synthesis and properties of organic materials, as well as in the development of new pharmaceuticals. It has also been used in the study of the structure and function of proteins, and in the study of cell signaling.

Mechanism of Action

The mechanism of action of 2-(3-Carbamoyl-4-chlorophenyl)-5-hydroxypyridine, 95% is not yet fully understood. However, it is thought to be related to its ability to interact with proteins and other molecules in the body. It is believed that it binds to certain proteins and molecules, which then leads to changes in the structure and function of those proteins. This can lead to changes in the cell signaling pathways, which can then lead to changes in the biochemical and physiological effects of the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-Carbamoyl-4-chlorophenyl)-5-hydroxypyridine, 95% are still being studied. However, it has been found to have anti-inflammatory and anti-oxidant effects, as well as the ability to modulate the activity of certain proteins. It has also been found to have an effect on cell proliferation and differentiation, as well as on the growth and development of cells.

Advantages and Limitations for Lab Experiments

2-(3-Carbamoyl-4-chlorophenyl)-5-hydroxypyridine, 95% has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively stable in solution. However, it is also relatively expensive and can be difficult to purify. Additionally, it can be difficult to study the effects of the molecule in vivo, as it is rapidly metabolized in the body.

Future Directions

The potential future directions for 2-(3-Carbamoyl-4-chlorophenyl)-5-hydroxypyridine, 95% are numerous. One possible direction is to further investigate its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be done to develop new applications for the molecule, such as in the development of new pharmaceuticals or in the study of cell signaling pathways. Finally, further research could be done to develop methods for more efficient synthesis and purification of the molecule.

Synthesis Methods

2-(3-Carbamoyl-4-chlorophenyl)-5-hydroxypyridine, 95% is synthesized through a multi-step process involving several organic reactions. The first step involves the reaction of a 4-chlorophenol with an ethylcarbamate in an acid-catalyzed reaction in the presence of a base. This reaction forms an intermediate, which is then reacted with a hydroxypyridine in the presence of a base. The final product is then isolated by column chromatography.